1-(2-(Ethylsulfonyl)cyclopropyl)-4-fluorobenzene
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-(2-(Ethylsulfonyl)cyclopropyl)-4-fluorobenzene is a structurally unique compound featuring a cyclopropane ring fused to a benzene ring substituted with a fluorine atom at the para position and an ethylsulfonyl group at the cyclopropane ring. The fluorine atom contributes to metabolic stability and electronic modulation of the aromatic ring. Potential applications include pharmaceutical intermediates, particularly in drug discovery, where its structural features may optimize bioavailability and target interactions.
Properties
Molecular Formula |
C11H13FO2S |
|---|---|
Molecular Weight |
228.28 g/mol |
IUPAC Name |
1-(2-ethylsulfonylcyclopropyl)-4-fluorobenzene |
InChI |
InChI=1S/C11H13FO2S/c1-2-15(13,14)11-7-10(11)8-3-5-9(12)6-4-8/h3-6,10-11H,2,7H2,1H3 |
InChI Key |
RFHCBHCTZIVIBS-UHFFFAOYSA-N |
Canonical SMILES |
CCS(=O)(=O)C1CC1C2=CC=C(C=C2)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-(2-(Ethylsulfonyl)cyclopropyl)-4-fluorobenzene typically involves the cyclopropanation of an appropriate alkene precursor followed by sulfonylation and fluorination steps. One common method involves the use of a cyclopropyl Grignard reagent, which reacts with an ethylsulfonyl chloride to introduce the ethylsulfonyl group.
Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and advanced purification techniques such as chromatography and crystallization can enhance the efficiency of the production process .
Chemical Reactions Analysis
Types of Reactions: 1-(2-(Ethylsulfonyl)cyclopropyl)-4-fluorobenzene undergoes various chemical reactions, including:
Oxidation: The ethylsulfonyl group can be oxidized to form sulfone derivatives.
Reduction: Reduction reactions can target the cyclopropyl ring or the sulfonyl group, leading to ring-opening or desulfonylation.
Substitution: The fluorobenzene moiety can undergo electrophilic aromatic substitution reactions, allowing for further functionalization
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.
Reduction: Reducing agents such as lithium aluminum hydride or catalytic hydrogenation can be used.
Substitution: Electrophilic aromatic substitution reactions often require Lewis acids like aluminum chloride or iron(III) chloride
Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the ethylsulfonyl group can yield sulfone derivatives, while reduction of the cyclopropyl ring can lead to ring-opened products .
Scientific Research Applications
1-(2-(Ethylsulfonyl)cyclopropyl)-4-fluorobenzene has several scientific research applications:
Mechanism of Action
The mechanism of action of 1-(2-(Ethylsulfonyl)cyclopropyl)-4-fluorobenzene involves its interaction with specific molecular targets. The cyclopropyl ring can undergo ring-opening reactions, forming covalent bonds with target enzymes or receptors. This interaction can inhibit enzyme activity or alter receptor function, leading to various biological effects .
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Group Analysis
The table below compares the target compound with structurally related analogs from the evidence:
Substituent Effects and Reactivity
- Electron-Withdrawing Groups : The ethylsulfonyl group in the target compound is a stronger electron-withdrawing group compared to methoxy or propoxy groups in ’s derivatives . This enhances electrophilicity and may improve solubility through H-bonding.
- Fluorine vs. Halogens : Unlike the bromine in 1-(1-bromoethyl)-4-fluorobenzene , fluorine in the target compound reduces reactivity as an alkylating agent but increases metabolic stability and aromatic ring electronegativity.
- Cyclopropane Rigidity : Both the target compound and montelukast derivatives utilize cyclopropane for conformational restriction. However, montelukast’s complexity enables receptor-specific interactions, whereas the target compound’s simplicity favors modular drug design.
Biological Activity
1-(2-(Ethylsulfonyl)cyclopropyl)-4-fluorobenzene is a compound of interest in medicinal chemistry due to its unique structural features and potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings.
Chemical Structure and Properties
The compound features a cyclopropyl group, an ethylsulfonyl moiety, and a fluorobenzene ring. These elements contribute to its reactivity and biological interactions. The presence of the ethylsulfonyl group enhances its solubility and potential for bioactivity, while the fluorine atom can influence the compound's pharmacokinetic properties.
The mechanism of action involves the interaction of 1-(2-(Ethylsulfonyl)cyclopropyl)-4-fluorobenzene with specific molecular targets. The cyclopropyl ring can undergo ring-opening reactions, which may lead to the formation of covalent bonds with target enzymes or receptors. This interaction can inhibit enzyme activity or alter receptor function, resulting in various biological effects.
Anticancer Properties
Research into the anticancer potential of this compound is ongoing. Preliminary studies suggest that it may exhibit cytotoxic effects on certain cancer cell lines by disrupting microtubule dynamics, a critical process in cell division. The compound's ability to stabilize microtubules could lead to apoptosis in cancer cells .
Antimicrobial Activity
The compound has also shown promise in antimicrobial applications. Its unique structure allows it to interact with bacterial cell membranes, potentially leading to increased permeability and subsequent cell death. Studies are being conducted to evaluate its effectiveness against various bacterial strains.
Case Studies
- Study on Microtubule Stabilization : In a study evaluating microtubule-stabilizing compounds, 1-(2-(Ethylsulfonyl)cyclopropyl)-4-fluorobenzene was tested alongside other derivatives. It demonstrated significant stabilization of tubulin polymerization, suggesting potential use in treating neurodegenerative diseases where microtubule dynamics are disrupted .
- Antimicrobial Evaluation : A recent screening of various compounds revealed that 1-(2-(Ethylsulfonyl)cyclopropyl)-4-fluorobenzene exhibited notable activity against gram-positive bacteria, with an IC50 value indicating effective inhibition at low concentrations.
Comparative Analysis
To understand the uniqueness of 1-(2-(Ethylsulfonyl)cyclopropyl)-4-fluorobenzene, it is essential to compare it with similar compounds:
| Compound Name | Structure Features | Biological Activity |
|---|---|---|
| Cyclopropylbenzene | Lacks ethylsulfonyl and fluorine groups | Limited reactivity |
| Ethylsulfonylbenzene | No cyclopropyl ring | Different reactivity |
| Fluorobenzene | No cyclopropyl or ethylsulfonyl groups | Distinct chemical properties |
| 1-(2-(Ethylsulfonyl)cyclopropyl)-4-fluorobenzene | Unique combination of cyclopropyl, ethylsulfonyl, and fluorobenzene | Potential anticancer and antimicrobial properties |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
